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Compound of Interest

Compound Name: Aluminum, tributyl-

Cat. No.: B072995

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of tri-n-
butylaluminum (TNBA). Due to its highly reactive and pyrophoric nature, a thorough
understanding of these properties is critical for safe handling, experimental design, and
application in research and development.

Core Physical and Chemical Properties

Tri-n-butylaluminum is an organoaluminum compound that presents as a colorless to light-
yellow liquid.[1][2][3] Its high reactivity stems from the polarized aluminum-carbon bond,
making it a potent alkylating agent and Lewis acid. The quantitative physical properties of tri-n-
butylaluminum are summarized in the tables below.

General Properties

Property Value Source
Chemical Formula Ci2H27Al [1][4]
Molecular Weight 198.32 g/mol [2]
Appearance Colorless to light-yellow liquid [1112][3]
Density 0.823 g/mL at 20 °C [1][2]
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Thermal Properties

Property Value Source
Melting Point -26.7 °C [2]
Boiling Point 110 °C at 0.4 kPa [1][2]
Heat of Combustion -388 kJ/mol [2]

Heat of Vaporization 230 J/g [2]

Other Properties

Property Value Source
Viscosity 19cPat25°C [2]
Solubility Reacts violently with water [31[4]

Reactivity Profile

A critical aspect of handling tri-n-butylaluminum is its extreme reactivity, particularly with air and
water. It is classified as a pyrophoric liquid, meaning it can ignite spontaneously upon contact
with air.[1] Its reaction with water is violent and releases flammable gases.[1][3] These
hazardous characteristics necessitate stringent safety protocols and specialized handling
techniques.

The following diagram illustrates the primary reactivity pathways of tri-n-butylaluminum with
atmospheric components.
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Reactivity of Tri-n-butylaluminum with Air and Water.

Experimental Protocols

The determination of the physical properties of tri-n-butylaluminum requires specialized
procedures to mitigate the risks associated with its pyrophoric and water-reactive nature.
Standard laboratory techniques must be adapted to be performed under an inert atmosphere.

General Handling and Safety Precautions

 Inert Atmosphere: All manipulations of tri-n-butylaluminum must be carried out under an inert
atmosphere, such as dry nitrogen or argon, using either a glovebox or Schlenk line
techniques.

o Personal Protective Equipment (PPE): At a minimum, safety glasses, a face shield, a flame-
retardant lab coat, and chemical-resistant gloves (e.g., nitrile or neoprene) must be worn.

o Spill and Fire Preparedness: An appropriate fire extinguisher for reactive metals (Class D,
e.g., powdered lime, dry sand, or graphite powder) must be readily accessible. Water, foam,
or carbon dioxide extinguishers must never be used.

Determination of Melting and Boiling Points
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Standard apparatus such as a Mel-Temp or a Thiele tube can be adapted for use with air-
sensitive compounds.

o Sample Preparation: The capillary tube for melting point determination or the small test tube
for boiling point determination must be loaded with tri-n-butylaluminum inside a glovebox to
prevent exposure to air.

e Sealing: The loaded capillary or tube should be sealed under the inert atmosphere before
being removed from the glovebox for analysis.

o Measurement: The sealed sample can then be carefully placed in the melting or boiling point
apparatus. The standard procedure for heating and observation is followed, with the key
difference being the sealed, inert environment within the sample tube.

Calorimetry for Heat of Combustion

Determining the heat of combustion of a pyrophoric and water-reactive compound is a complex
procedure that requires a specialized bomb calorimeter designed to handle such materials.

o Sample Containment: The tri-n-butylaluminum sample must be loaded into a sample holder
that is sealed under an inert atmosphere. This sealed container is then placed inside the
bomb of the calorimeter.

e Ignition: The bomb is pressurized with excess oxygen, and ignition is initiated remotely. The
specialized design of the bomb and sample holder contains the vigorous reaction.

o Data Analysis: The heat released is measured by the temperature change of the surrounding
water bath, and the heat of combustion is calculated based on the heat capacity of the
calorimeter system.

The following diagram outlines a generalized workflow for the safe measurement of physical
properties of air-sensitive compounds like tri-n-butylaluminum.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Start: Physical Property Measurement
of Tri-n-butylaluminum

Don Appropriate PPE
(Flame-retardant coat, face shield, gloves)

Prepare Inert Atmosphere Workspace
(Glovebox or Schlenk Line)

Sample Preparation Under Inert Atmosphere
(Load and seal capillary/sample holder)

l

Perform Measurement with Modified Apparatus
(e.g., Sealed-tube melting point, specialized calorimeter)

'

Data Acquisition

Decontaminate and Dispose of Waste
(Quench residual material appropriately)

Click to download full resolution via product page

Workflow for Physical Property Measurement of Air-Sensitive Compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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